Cas no 1982761-22-7 (2-(5-Propylisoxazol-3-yl)azepane hydrochloride)

• Product Name: 2-(5-Propylisoxazol-3-yl)azepane hydrochloride
• CAS No: 1982761-22-7
• MF: C₁₂H₂₁ClN₂O
• MW: 244.760942220688
• MDL: MFCD27756617
• CID: 4710124
• Update Time: 2025-06-15

2-(5-Propylisoxazol-3-yl)azepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-propylisoxazol-3-yl)azepane hydrochloride
• 3-(Azepan-2-yl)-5-propylisoxazole hydrochloride
• 2-(5-Propylisoxazol-3-yl)azepane hydrochloride

• MDL： MFCD27756617
• Inchi： 1S/C12H20N2O.ClH/c1-2-6-10-9-12(14-15-10)11-7-4-3-5-8-13-11;/h9,11,13H,2-8H2,1H3;1H
• InChI Key： NVLKCCGPLCXGBU-UHFFFAOYSA-N
• SMILES： Cl.O1C(CCC)=CC(C2CCCCCN2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 187
• Topological Polar Surface Area: 38.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 2-(5-Propylisoxazol-3-yl)azepane hydrochloride

2-(5-Propylisoxazol-3-yl)azepane Hydrochloride: An Overview of a Promising Compound (CAS No. 1982761-22-7)

2-(5-Propylisoxazol-3-yl)azepane hydrochloride (CAS No. 1982761-22-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of azepane derivatives, which are known for their diverse biological activities, including central nervous system (CNS) modulation and anti-inflammatory properties.

The chemical structure of 2-(5-Propylisoxazol-3-yl)azepane hydrochloride features a seven-membered azepane ring fused with a 5-propylisoxazole moiety. The presence of the isoxazole ring, particularly with the propyl substitution, imparts unique pharmacological properties to this compound. Recent studies have highlighted its potential as a lead molecule for the development of new therapeutic agents.

In terms of synthesis, 2-(5-Propylisoxazol-3-yl)azepane hydrochloride can be prepared through a multi-step process involving the formation of the isoxazole ring followed by the coupling with the azepane scaffold. The synthetic route is well-documented in the literature and involves standard organic chemistry techniques, such as cyclization reactions and nucleophilic substitutions.

One of the key areas of research involving 2-(5-Propylisoxazol-3-yl)azepane hydrochloride is its potential as an anxiolytic agent. Preclinical studies have shown that this compound exhibits significant anxiolytic effects in animal models, comparable to those of established benzodiazepines but with a potentially improved safety profile. The mechanism of action is believed to involve modulation of GABAergic neurotransmission, although further research is needed to fully elucidate the underlying mechanisms.

Beyond its anxiolytic properties, 2-(5-Propylisoxazol-3-yl)azepane hydrochloride has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in activated immune cells. These findings suggest that it may have therapeutic potential in inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(5-Propylisoxazol-3-yl)azepane hydrochloride has been studied in various animal models. It exhibits good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Additionally, preliminary toxicology studies have indicated that this compound has a wide therapeutic window and low toxicity at clinically relevant doses.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(5-Propylisoxazol-3-yl)azepane hydrochloride in human subjects. Early-phase trials have shown promising results, with no serious adverse events reported. The compound is being tested for its anxiolytic effects in patients with generalized anxiety disorder (GAD) and for its anti-inflammatory properties in patients with rheumatoid arthritis.

In conclusion, 2-(5-Propylisoxazol-3-yl)azepane hydrochloride (CAS No. 1982761-22-7) represents a promising candidate for the development of new therapeutic agents targeting anxiety disorders and inflammatory conditions. Its unique chemical structure and favorable pharmacological properties make it an attractive molecule for further investigation and clinical development.